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with stirring
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1
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See reaction.notes.procedure_details.
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After 2 days of stirring at ambient temperature
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2 d
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the solids were isolated by vacuum filtration
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CUSTOM
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fitted with a paper
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filter (#2 Whatman)
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WASH
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The solids were rinsed with acetonitrile (75 mL)
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
REACTION_CXSMILES
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80 mL
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1
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Details
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See reaction.notes.procedure_details.
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Details
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After 2 days of stirring at ambient temperature
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2 d
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CUSTOM
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the solids were isolated by vacuum filtration
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CUSTOM
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Details
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fitted with a paper
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FILTRATION
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Details
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filter (#2 Whatman)
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WASH
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Details
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The solids were rinsed with acetonitrile (75 mL)
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[CH3:1][CH:2]([C:4]1[N:8]([CH2:9][CH2:10][C@@H:11]([OH:19])[CH2:12][C@@H:13]([OH:18])[CH2:14][C:15]([OH:17])=[O:16])[C:7]([C:20]2[CH:21]=[CH:22][C:23]([F:26])=[CH:24][CH:25]=2)=[C:6]([C:27]2[CH:28]=[CH:29][CH:30]=[CH:31][CH:32]=2)[C:5]=1[C:33]([NH:35][C:36]1[CH:37]=[CH:38][CH:39]=[CH:40][CH:41]=1)=[O:34])[CH3:3].[C:42](#[N:44])[CH3:43]>O>[CH:4]1[CH:5]=[CH:6][C:43]([CH2:42][NH:44][CH2:10][CH2:9][NH:8][CH2:7][C:20]2[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=2)=[CH:1][CH:2]=1.[CH3:3][CH:2]([C:4]1[N:8]([CH2:9][CH2:10][C@@H:11]([OH:19])[CH2:12][C@@H:13]([OH:18])[CH2:14][C:15]([OH:17])=[O:16])[C:7]([C:20]2[CH:25]=[CH:24][C:23]([F:26])=[CH:22][CH:21]=2)=[C:6]([C:27]2[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=2)[C:5]=1[C:33]([NH:35][C:36]1[CH:41]=[CH:40][CH:39]=[CH:38][CH:37]=1)=[O:34])[CH3:1].[C:27]1([CH2:6][CH:7]([NH2:8])[CH2:20][NH2:44])[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=1
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40 mL
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Quantity
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80 mL
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reactant
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20 mL
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Details
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with stirring
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Rate
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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After 2 days of stirring at ambient temperature
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Duration
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2 d
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Type
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CUSTOM
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Details
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the solids were isolated by vacuum filtration
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Type
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CUSTOM
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Details
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fitted with a paper
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Type
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FILTRATION
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Details
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filter (#2 Whatman)
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Type
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WASH
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Details
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The solids were rinsed with acetonitrile (75 mL)
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Type
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product
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Smiles
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Smiles
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Smiles
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product
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Smiles
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Source
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Open Reaction Database (ORD) |
Description
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